Cas no 768-45-6 (1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile)

1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile is a heterocyclic organic compound featuring a pyridine core substituted with a methyl group at the 1-position, a carbonyl group at the 6-position, and a nitrile group at the 3-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (carbonyl and nitrile) and electron-donating (methyl) groups enhances its versatility in nucleophilic and electrophilic reactions. Its stable crystalline form ensures ease of handling and storage. The compound is particularly valuable in constructing complex nitrogen-containing scaffolds, making it a useful building block in medicinal chemistry and material science applications.

1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile structure

768-45-6 structure

Product Name:1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

CAS No:768-45-6

MF:C₇H₆N₂O

MW:134.13534116745

MDL:MFCD11975500

CID:1091177

PubChem ID:69851

Update Time:2025-05-27

1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
- 1-methyl-6-oxopyridine-3-carbonitrile
- 1,6-Dihydro-1-methyl-6-oxo-3-pyridinecarbonitrile
- 3-Pyridinecarbonitrile, 1,6-dihydro-1-methyl-6-oxo-
- Nicotinonitrile, 1,6-dihydro-1-methyl-6-oxo-
- 1-Methyl-6-oxo-1,6-dihydro-pyridine-3-carbonitrile
- N-methyl-5-cyano-2-pyridone
- CS-0071084
- Nudiflorine
- AKOS006345309
- SCHEMBL12909926
- BS-25955
- F8880-0760
- 768-45-6
- 1-Methyl-6-oxo-1,6-dihydro-3-pyridinecarbonitrile #
- 1-Methyl-5-cyanopyridine-2(1H)-one
- EN300-130935
- DTXSID20227611
- SB38659
- AT19297
- MDL： MFCD11975500
- Inchi： 1S/C7H6N2O/c1-9-5-6(4-8)2-3-7(9)10/h2-3,5H,1H3
- InChI Key： XICDFLICODYZJE-UHFFFAOYSA-N
- SMILES： O=C1C=CC(C#N)=CN1C

Computed Properties

Exact Mass: 134.04808
Monoisotopic Mass: 134.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.1A^2
XLogP3: -0.2

Experimental Properties

Density: 1.22
Boiling Point: 284.7°C at 760 mmHg
Flash Point: 126°C
Refractive Index: 1.567
PSA: 44.1

1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile Pricemore >>

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Chemenu	CM172178-5g	1-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile	768-45-6	95%	5g	$808	2021-08-05
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1057-5g	1-Methyl-6-oxo-1,6-dihydro-pyridine-3-carbonitrile	768-45-6	97%	5g	16943.89CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1057-500mg	1-Methyl-6-oxo-1,6-dihydro-pyridine-3-carbonitrile	768-45-6	97%	500mg	2883.34CNY	2021-05-08
Alichem	A029188896-5g	1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile	768-45-6	95%	5g	$938.00	2023-09-01
Alichem	A029188896-10g	1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile	768-45-6	95%	10g	$1313.20	2023-09-01
Alichem	A029188896-25g	1-Methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile	768-45-6	95%	25g	$2508.48	2023-09-01
Enamine	EN300-130935-0.05g	1-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile	768-45-6	95.0%	0.05g	$155.0	2025-03-21
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